Imidazo[1,2-a]pyridine-8-carboximidamide;dihydrochloride

• IUPAC Name: imidazo[1,2-a]pyridine-8-carboximidamide;dihydrochloride
• InChI: InChI=1S/C8H8N4.2ClH/c9-7(10)6-2-1-4-12-5-3-11-8(6)12;;/h1-5H,(H3,9,10);2*1H
• InChI Key: GDEUXMBGGGRXKT-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C=CN=C2C(=C1)C(=N)N.Cl.Cl
• Molecular Formula: C8H10Cl2N4
• Molecular Weight: 233.09 g/mol

Description

Imidazo[1,2-a]pyridine-8-carboximidamide;dihydrochloride is a chemical compound with the CAS Number: 2413898-71-0. It is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry. This moiety is also useful in material science because of its structural character.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridine derivatives has been achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions. The nucleophilic addition of 2-aminopyridine under tandem oxidative annulation strategy has been reported.

Molecular Structure Analysis

The molecular structure of Imidazo[1,2-a]pyridine-8-carboximidamide;dihydrochloride is characterized by a fused bicyclic 5–6 heterocycle. The InChI Code is 1S/C8H8N4.2ClH/c9-7(10)6-2-1-4-12-5-3-11-8(6)12;;/h1-5H,(H3,9,10);2*1H.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines are valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry. The direct functionalization of this valuable scaffold has been considered as one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 233.1. It is a powder at room temperature.

Scientific Research Applications

Anticancer Agents

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Antituberculosis Agents

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Antimicrobial Agents

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Antiviral Agents

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Antidiabetic Agents

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Proton Pump Inhibitor

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Mechanism of Action

Target of Action

Imidazo[1,2-a]pyridine-8-carboximidamide;dihydrochloride, also known as EN300-26620812, is a valuable heterocyclic scaffold in organic synthesis and pharmaceutical chemistry

Mode of Action

The mode of action of EN300-26620812 involves the direct functionalization of the imidazo[1,2-a]pyridine scaffold, which is considered one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives . This functionalization is achieved through radical reactions, including transition metal catalysis, metal-free oxidation, and photocatalysis strategies .

Biochemical Pathways

The functionalization of imidazo[1,2-a]pyridines, such as en300-26620812, through radical reactions can lead to a variety of imidazo[1,2-a]pyridine derivatives . These derivatives can potentially interact with various biochemical pathways, leading to downstream effects.

Result of Action

The functionalization of imidazo[1,2-a]pyridines, such as en300-26620812, can lead to a variety of imidazo[1,2-a]pyridine derivatives . These derivatives can potentially interact with various cellular targets, leading to a range of molecular and cellular effects.

Safety and Hazards

The safety information for this compound includes several hazard statements: H315, H319, H335. These indicate that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Imidazo[1,2-a]pyridine derivatives have been recognized for their wide range of applications in medicinal chemistry. Therefore, future research may focus on developing new synthetic methods and exploring its reactivity and multifarious biological activity.